Cas no 1421588-63-7 ((E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide
• CAS No: 1421588-63-7
• MF: C₁₉H₁₇ClN₂O₂S₂
• MW: 404.933480978012
• CID: 5402151
• Update Time: 2025-10-24

(E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2-Chlorophenyl)-4-methyl-5-thiazolyl]methyl]-2-phenylethenesulfonamide
• (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C19H17ClN2O2S2/c1-14-18(25-19(22-14)16-9-5-6-10-17(16)20)13-21-26(23,24)12-11-15-7-3-2-4-8-15/h2-12,21H,13H2,1H3
• InChI Key： QDGLZNUWDUXJEX-UHFFFAOYSA-N
• SMILES： C(S(NCC1SC(C2=CC=CC=C2Cl)=NC=1C)(=O)=O)=CC1=CC=CC=C1

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.2±65.0 °C(Predicted)
• pka: 9.00±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide

Comprehensive Analysis of (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide (CAS No. 1421588-63-7)

The compound (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide (CAS No. 1421588-63-7) is a sulfonamide derivative with a unique thiazole backbone, which has garnered significant attention in medicinal chemistry and pharmaceutical research. Its structural complexity, featuring a chlorophenyl-thiazole core and a styrenesulfonamide moiety, makes it a promising candidate for drug discovery and biological activity studies. Researchers are particularly interested in its potential applications in enzyme inhibition and targeted therapy, aligning with current trends in precision medicine.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in therapeutic development. The (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide stands out for its molecular stability and bioavailability, key factors driving its exploration in small-molecule drug design. Its CAS No. 1421588-63-7 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research.

One of the most discussed topics in chemical synthesis is the optimization of heterocyclic compounds, and this molecule’s thiazole ring exemplifies this trend. The 2-(2-chlorophenyl) group enhances its electrophilic properties, while the styrenesulfonamide segment contributes to its binding affinity. Such features are critical for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug discovery.

The pharmacokinetic profile of CAS No. 1421588-63-7 is another area of interest, particularly its metabolic stability and toxicity thresholds. With growing emphasis on green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound. Searches for “sustainable synthesis of sulfonamides” and “thiazole derivatives in drug development” highlight the intersection of this molecule with environmental concerns and innovation in organic chemistry.

From a commercial perspective, (E)-N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-phenylethene-1-sulfonamide is listed in specialty chemical catalogs as a high-purity reference standard. Its CAS registry number (1421588-63-7) ensures traceability, a priority for quality control in pharmaceutical manufacturing. The compound’s patent landscape is also under scrutiny, as companies explore its IP potential in therapeutic applications.

In conclusion, CAS No. 1421588-63-7 represents a multifunctional scaffold with broad implications for biomedical research. Its structural motifs resonate with contemporary themes like fragment-based drug design and molecular docking, making it a subject of ongoing scientific inquiry. As AI-powered platforms accelerate chemical data mining, this compound’s data-rich profile positions it as a focal point for future breakthroughs.